2,5-dichloro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzamide

• IUPAC Name: 2,5-dichloro-N-[(1-methyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C15H15Cl2N3O2/c1-20-14-4-5-22-8-11(14)13(19-20)7-18-15(21)10-6-9(16)2-3-12(10)17/h2-3,6H,4-5,7-8H2,1H3,(H,18,21)
• InChI Key: BFVPWIHMTHSRHY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(COCC2)C(=N1)CNC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C15H15Cl2N3O2
• Molecular Weight: 340.2 g/mol

Description

2,5-dichloro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C15H15Cl2N3O2 and its molecular weight is 340.2. The purity is usually 95%.
BenchChem offers high-quality 2,5-dichloro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-dichloro-N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor and Antiviral Applications

• Research into benzothiazole derivatives, closely related to the queried compound, has shown that these chemicals possess potent antitumor properties, exhibiting selective cytotoxicity against tumorigenic cell lines and significant in vivo inhibitory effects on tumor growth (Yoshida et al., 2005). Additionally, benzamide-based 5-aminopyrazoles and their fused heterocycles have demonstrated remarkable antiavian influenza virus activity, highlighting their potential in antiviral therapies (Hebishy et al., 2020).

Catalyst-Free Synthesis for Novel Compounds

• Novel benzamide derivatives, such as N-(1,7-Dioxotetrahydropyrazolo[1,2-a]pyrazol-2-yl)benzamide derivatives, have been synthesized through a catalyst-free process, showcasing a method for creating new chemical entities under mild conditions (Liu et al., 2014).

Supramolecular Chemistry and Molecular Interactions

• Studies on the intermolecular interactions in antipyrine-like derivatives, including 2-halo-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)benzamides, have contributed significantly to the understanding of crystal packing stabilized by hydrogen bonds and other weak forces, crucial for the design of materials with specific properties (Saeed et al., 2020).

Receptor-Ligand Interactions

• The compound "2,6-dichloro-N-ethyl benzamide 1," a selective GR agonist, when analyzed through its X-ray crystal structure in the GR LBD, provided insights into non-steroidal agonist interactions with the glucocorticoid receptor, suggesting implications for receptor-ligand binding studies and drug design (Madauss et al., 2008).